1-[(3-Methylphenyl)methyl]pyrrolidin-3-amine dihydrochloride
Overview
Description
“1-[(3-Methylphenyl)methyl]pyrrolidin-3-amine dihydrochloride” is a chemical compound with the CAS Number: 1427378-97-9 . It has a molecular weight of 330.26 . The IUPAC name for this compound is 1- ( (3- (p-tolyl)isoxazol-5-yl)methyl)pyrrolidin-3-amine dihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H19N3O.2ClH/c1-11-2-4-12 (5-3-11)15-8-14 (19-17-15)10-18-7-6-13 (16)9-18;;/h2-5,8,13H,6-7,9-10,16H2,1H3;2*1H . This code can be used to generate a 3D structure of the molecule.
Physical and Chemical Properties Analysis
This compound is a powder with a molecular weight of 339.31 . It is stored at room temperature .
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Process : The compound is a key intermediate in the preparation of premafloxacin, an antibiotic targeted against veterinary pathogens. Its synthesis involves an asymmetric Michael addition and a stereoselective alkylation process (Fleck et al., 2003).
Pyrrolidine Derivatives : Pyrrolidines, including derivatives of 1-[(3-Methylphenyl)methyl]pyrrolidin-3-amine dihydrochloride, are key in synthesizing various biological molecules like heme and chlorophyll. Their preparation often involves the condensation of amines with carbonyl-containing compounds (Anderson & Liu, 2000).
Pharmacological Potential
Monoamine Oxidase Inactivation : The compound's primary amine analogues have been shown to be time-dependent, reversible inhibitors of monoamine oxidase B (MAO-B), with potential therapeutic implications (Ding & Silverman, 1993).
MCH-R1 Antagonists : Derivatives like 1-(4-amino-phenyl)-pyrrolidin-3-yl-amine have been identified as potent antagonists for the melanin-concentrating hormone receptor-1, indicating potential in pharmacological applications (Huang et al., 2005).
Chemistry and Reactions
Pyrrolidine Chemistry : The chemistry of pyrrolidines, including their synthesis and reactions, is critical for developing pharmaceuticals, dyes, and agrochemicals. For example, pyrrolidines synthesis via [3+2] cycloaddition reactions shows the diversity and applicability of these compounds in various industrial sectors (Żmigrodzka et al., 2022).
Catalysis and Structural Chemistry : The compound's derivatives are used in asymmetric Grignard cross-coupling reactions, illustrating its utility in preparing structurally complex and functionally diverse molecules (Nagel & Nedden, 1997).
Safety and Hazards
Future Directions
Pyrrolidine compounds are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring . This suggests that “1-[(3-Methylphenyl)methyl]pyrrolidin-3-amine dihydrochloride” and similar compounds could have potential applications in drug discovery and development.
Properties
IUPAC Name |
1-[(3-methylphenyl)methyl]pyrrolidin-3-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2.2ClH/c1-10-3-2-4-11(7-10)8-14-6-5-12(13)9-14;;/h2-4,7,12H,5-6,8-9,13H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDISTQNDEAYXJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCC(C2)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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